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Compound of Interest

Compound Name: Estriol-d3

Cat. No.: B15543769

This technical guide provides an in-depth comparison of the properties, biological activities,
and analytical applications of deuterated estriol (Estriol-d3) versus its non-labeled counterpart.
This document is intended for researchers, scientists, and drug development professionals who
utilize these compounds in their experimental work.

Introduction to Estriol and Deuterium Labeling

Estriol (E3) is one of the three major endogenous estrogens, alongside estradiol (E2) and
estrone (E1).[1] It is considered a weak estrogen and is produced in significant quantities only
during pregnancy, where it plays a crucial role in maintaining uterine health and fetal
development.[2][3] In non-pregnant individuals, estriol levels are typically very low.[1]

Deuterium labeling involves the substitution of hydrogen atoms (*H) with their heavier isotope,
deuterium (3H or D). Estriol-d3 is a form of estriol that has been synthetically modified to
contain three deuterium atoms. This isotopic labeling is a powerful tool in analytical chemistry,
particularly in mass spectrometry-based quantification, as it provides a stable internal standard
with chemical behavior nearly identical to the endogenous analyte.[4][5][6]

Core Properties: A Comparative Overview

The primary physical difference between estriol and estriol-d3 is their molecular weight, a
direct result of the deuterium substitution. Other physicochemical properties remain largely
unchanged, allowing estriol-d3 to serve as an excellent tracer and internal standard in
experimental settings.
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Table 1: Comparison of Chemical and Physical

Properties

Non-Labeled .

Property . Estriol-d3 Data Source(s)
Estriol
(1R,2R,3aS,3bR,9bS,  (8R,13S,17R)-2,4,17-
11aS)-11a-Methyl- trideuterio-13-methyl-
2,3,3a,3b,4,5,9b,10,11  7,8,9,11,12,14,15,16-

IUPAC Name [11[7]

,11a-decahydro-1H-
cyclopentaa]phenant
hrene-1,2,7-triol

octahydro-6H-
cyclopentaa]phenant
hrene-3,16,17-triol

Molecular Formula C1sH2403 C1sH21D303 [1107]
Molar Mass 288.387 g/mol 291.4 g/mol [1107]
Odorless white Not specified,
Appearance o [8]
crystals assumed to be similar
Internal standard for
) Hormone therapy (off-  quantitative analysis
Primary Use [31[51[6]1[°]

label in US), research

(e.g., LC-MS),
metabolic tracer

Biological Activity and Signaling Pathways

Estriol exerts its biological effects primarily by binding to estrogen receptors (ERSs), specifically
ERa and ER[.[1][10] It is a much weaker estrogen than estradiol.[1][9][11] The binding of
estriol to these receptors initiates a signaling cascade that modulates the expression of target

genes.[12][13][14]

The deuteration in estriol-d3 is not expected to significantly alter its fundamental biological

activity, such as receptor binding affinity or downstream signaling, because the substitution of

hydrogen with deuterium does not typically change the molecule's shape or its ability to interact

with biological receptors. The primary utility of estriol-d3 lies in its use as a tracer for studying

the pharmacokinetics and metabolism of estriol in vivo and as a precise internal standard for

analytical quantification.[5][6][15]
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Estrogen Signaling Pathway

The classical mechanism of estrogen action involves the binding of the hormone to estrogen
receptors in the cytoplasm. This binding event triggers the dimerization of the receptors, which
then translocate to the nucleus. Inside the nucleus, the receptor-ligand complex binds to
specific DNA sequences known as Estrogen Response Elements (ERES) on the promoters of
target genes, thereby regulating their transcription.[12][14][16]
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Target Cell

Cytoplasm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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